Methyl-2-acetamido-3-(4-acetamidophenyl)prop-2-enoate
Overview
Description
Molecular Structure Analysis
The InChI code for this compound is1S/C17H23N3O3/c1-13(21)18-16(17(22)23-3)12-14-4-6-15(7-5-14)20-10-8-19(2)9-11-20/h4-7,12H,8-11H2,1-3H3,(H,18,21)/b16-12+
. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the connectivity between them. Physical and Chemical Properties Analysis
“Methyl-2-acetamido-3-(4-acetamidophenyl)prop-2-enoate” is a solid at room temperature . It has a melting point of 158 - 159°C .Scientific Research Applications
Synthesis of Heterocyclic Systems
Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, a derivative of Methyl-2-acetamido-3-(4-acetamidophenyl)prop-2-enoate, has been utilized in the synthesis of various heterocyclic systems. This includes the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and other related compounds, demonstrating its role in complex organic synthesis (Selič, Grdadolnik, & Stanovnik, 1997).
Preparation of β-Lactams
The compound has been used in the treatment of methyl 2-(1-hydroxyalkyl)prop-2-enoates to produce methyl (Z)-2-(bromomethyl)alk-2-enoates, which are further transformed into β-lactams. β-Lactams are significant due to their applications in pharmaceuticals, particularly as antibiotics (Buchholz & Hoffmann, 1991).
Potential Drug Applications
Methyl (E)-3-(3, 4-dihydroxyphenyl) prop-2-enoate, another derivative, shows promise as a potential drug, particularly in antibacterial applications. This highlights the compound's potential in the development of new pharmaceutical agents (Gangana et al., 2014).
Antimicrobial Agent
A novel derivative, methyl(2E)-2-{[N-(2-formylphenyl)(4-methylbenzene)sulfonamido]methyl}-3-(4-chlorophenyl) prop-2-enoate, has shown potential as an antimicrobial agent and in inhibiting penicillin-binding proteins, contributing to the field of antimicrobial research (Murugavel, Velan, Kannan, & Bakthadoss, 2016).
Catalytic Applications
The compound's derivatives have been used in iron-catalyzed benzylation of 1,3-dicarbonyl compounds, illustrating its utility in catalysis and synthesis of complex molecules, such as anticoagulants (Kischel et al., 2007).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of ingestion or skin contact, it’s advised to call a poison center or doctor .
Properties
IUPAC Name |
methyl 2-acetamido-3-(4-acetamidophenyl)prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4/c1-9(17)15-12-6-4-11(5-7-12)8-13(14(19)20-3)16-10(2)18/h4-8H,1-3H3,(H,15,17)(H,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHTOIEGXKOZQMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C=C(C(=O)OC)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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